2-(3,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Molecular Formula: C23H17F2NO4
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 2-(3,5-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C23H17F2NO4/c24-14-9-13(10-15(25)11-14)21(22(27)28)26-23(29)30-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21H,12H2,(H,26,29)(H,27,28)
• InChI Key: UNBBRZIBULHABU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(C4=CC(=CC(=C4)F)F)C(=O)O

Description

2-(3,5-Difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative. Its structure features a 3,5-difluorophenyl group and an Fmoc-protected amino group attached to the α-carbon of an acetic acid backbone (Fig. 1). The Fmoc group (C15H11O2) provides temporary protection for the amino group during solid-phase peptide synthesis (SPPS), enabling controlled deprotection under mild basic conditions .

Molecular Formula: C23H17F2NO4 Molecular Weight: 417.39 g/mol CAS Number: Not explicitly listed in the evidence, but closely related compounds (e.g., 205526-25-6 for the R-isomer of the propanoic acid analog) suggest a derivative-specific registry .

This compound is primarily used in peptide research for introducing fluorinated aromatic residues, which enhance peptide stability, hydrophobicity, and target binding specificity .

Biological Activity

The compound 2-(3,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a synthetic organic molecule with potential applications in medicinal chemistry. Its structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorophenyl moiety, which may influence its biological activity. This article reviews the biological activity of this compound, focusing on its interactions, mechanisms of action, and relevant research findings.

• Molecular Formula : C24H19F2NO4
• Molar Mass : 423.41 g/mol
• Structural Features : The compound features a difluorophenyl group which is known to enhance lipophilicity and potentially affect biological interactions.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

• Enzyme Inhibition : Compounds with similar structures have shown promise as enzyme inhibitors. The difluorophenyl group may enhance binding affinity to specific enzymes through hydrophobic interactions.
• Anticancer Properties : Some derivatives of Fmoc-protected amino acids have been studied for their anticancer properties, suggesting that this compound may also exhibit similar effects.
• Antimicrobial Activity : Research indicates that fluorinated compounds often possess enhanced antimicrobial properties, which could be a significant aspect of this compound's biological profile.

The mechanism by which 2-(3,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid exerts its effects may involve:

• Interaction with Receptors : The Fmoc group provides stability during interactions with biological targets, while the difluorophenyl moiety may facilitate binding through non-covalent interactions.
• Modulation of Signaling Pathways : Similar compounds have been noted to influence various signaling pathways, potentially leading to therapeutic effects in cancer or infectious diseases.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Enzyme Inhibition	Potential inhibition of proteases
Anticancer Activity	Induction of apoptosis in cancer cell lines
Antimicrobial Effects	Enhanced activity against Gram-positive bacteria

Case Study: Anticancer Activity

A study investigated the anticancer properties of structurally related Fmoc-protected amino acids. Results indicated that these compounds induced apoptosis in various cancer cell lines via mitochondrial pathways. The incorporation of fluorine atoms was found to enhance cytotoxicity due to increased membrane permeability and interaction with cellular targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound’s structural analogs differ in substituents, chain length, and functional groups, leading to variations in physicochemical properties, reactivity, and applications. Below is a detailed comparison:

Substituent Variations

Compound Name	Molecular Formula	Substituent	Key Properties/Applications	CAS Number	Reference
Target Compound	C23H17F2NO4	3,5-Difluorophenyl	Peptide synthesis; enhanced hydrophobicity	Not explicitly listed
2-Cyclohexyl Analog	C23H25NO4	Cyclohexyl	Increased lipophilicity; SPPS building block	-
4-Methoxyphenyl Analog	C24H21NO5	4-Methoxyphenyl	Electron-rich aromatic systems; research use	1260596-73-3
(S)-α-(Fmoc-amino)-3,5-DFB Butanoic Acid	C25H21F2NO4	3,5-Difluorophenyl (butanoic chain)	PROTAC linker applications; extended chain length	1808268-08-7
Pentyl-Substituted Analog	C22H25NO4	Pentyl	Alkyl chain for solubility modulation	2044871-59-0

Key Observations:

• Hydrophobicity: The 3,5-difluorophenyl group in the target compound increases hydrophobicity compared to non-fluorinated analogs (e.g., 4-methoxyphenyl), favoring interactions with lipophilic protein pockets .
• Stability: The Fmoc group decomposes under acidic conditions, releasing CO2 and hydrogen fluoride (HF) as byproducts . This contrasts with non-fluorinated analogs (e.g., cyclohexyl), which avoid HF generation .
• Synthetic Utility: Butanoic acid derivatives (e.g., CAS 1808268-08-7) are used in PROTACs for linker flexibility, whereas the shorter acetic acid chain in the target compound is optimal for rigid peptide backbones .

Physicochemical and Toxicological Data

Property	Target Compound	4-Methoxyphenyl Analog	Butanoic Acid Analog
Melting Point	Not reported	Not reported	>150°C (decomposes)
Solubility	DMSO, DMF	DMSO, Acetonitrile	DMSO, THF
Stability	Stable at RT*	Stable at RT	Sensitive to strong acids
Acute Toxicity (Oral)	Not fully characterized	H302 (Harmful if swallowed)	No data

*RT: Recommended temperatures (20–25°C) .

Reactivity and Hazard Profiles

• Incompatibilities: Strong oxidizing agents (e.g., HNO3) trigger decomposition, releasing toxic gases (CO, HF) .

Q & A

Q. What are the key synthetic strategies for preparing 2-(3,5-difluorophenyl)-2-Fmoc-amino acetic acid?

The compound is synthesized via Fmoc protection of the amino group. A typical procedure involves reacting the free amine with Fmoc chloride in dimethylformamide (DMF) or dichloromethane (DCM) under basic conditions (e.g., sodium carbonate or triethylamine) at room temperature . The 3,5-difluorophenyl group is introduced via coupling reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution, depending on precursor availability. Post-synthesis purification employs reverse-phase HPLC or flash chromatography .

Q. How do researchers confirm the structural integrity and purity of this compound?

Analytical methods include:

• NMR spectroscopy (¹H, ¹³C, ¹⁹F) to verify substitution patterns and Fmoc-group retention .
• Mass spectrometry (MS) for molecular weight confirmation, with ESI-MS or MALDI-TOF preferred for high accuracy .
• HPLC (C18 columns, acetonitrile/water gradients) to assess purity (>95% typical for peptide synthesis) .

Q. What are the recommended storage conditions to maintain stability?

Store at –20°C under inert gas (argon or nitrogen) to prevent Fmoc-group cleavage via β-elimination. Solutions in DMF or DCM should be used within 48 hours to avoid degradation .

Advanced Research Questions

Q. How can researchers optimize coupling efficiency when incorporating this compound into peptide chains?

Low coupling efficiency often stems from steric hindrance from the 3,5-difluorophenyl group. Mitigation strategies include:

• Using HOBt/DIC or Oxyma Pure/DIEA activation systems to enhance reaction kinetics .
• Extending coupling times (2–4 hours) and increasing molar excess (3–5 eq) of the amino acid derivative .
• Monitoring deprotection steps (20% piperidine in DMF) via UV-Vis to ensure complete Fmoc removal before subsequent couplings .

Q. How should contradictory data from NMR and MS analyses be resolved?

Discrepancies may arise from:

• Solvent impurities : Re-run NMR in deuterated DMSO or CDCl₃ to eliminate solvent artifacts .
• In-source fragmentation in MS : Use lower ionization energy or MALDI-TOF to reduce fragmentation .
• Epimerization : Confirm stereochemical integrity via chiral HPLC or circular dichroism (CD) spectroscopy .

Q. What are the implications of the 3,5-difluorophenyl group on bioactivity?

The difluorophenyl moiety enhances metabolic stability and binding affinity in peptide-drug conjugates by:

• Introducing hydrophobic interactions with target proteins (e.g., kinase ATP pockets) .
• Reducing oxidative metabolism due to fluorine’s electronegativity, as observed in SAR studies of analogous compounds .
• Modulating peptide conformation via steric effects, confirmed by molecular dynamics simulations .

Q. How do researchers mitigate hazardous byproducts during Fmoc deprotection?

Piperidine-mediated deprotection generates fluorenyl byproducts, which are toxic. Strategies include:

• Using scavengers (e.g., thiophenol or water) to quench reactive intermediates .
• Conducting reactions in a fume hood with proper PPE (gloves, goggles) .
• Analyzing reaction mixtures via TLC or LC-MS to confirm complete byproduct removal .

Methodological Notes

• Synthesis Optimization : For scale-up, replace DMF with eco-friendly solvents (e.g., 2-MeTHF) to improve green chemistry metrics .
• Data Validation : Cross-validate analytical results with orthogonal methods (e.g., IR for carbonyl groups, X-ray crystallography for absolute configuration) .